Lead acetate trihydrate is highly soluble in water (approximately 625 g/L) but insoluble in ethyl alcohol. Its pH in a 5% aqueous solution ranges from 5.5 to 6.5, indicating mild acidity . The compound is stable under normal conditions but can slowly effloresce in air and absorb carbon dioxide when dissolved in water, leading to the formation of insoluble products .
Diacetyloxylead(II) trihydrate is a versatile starting material for the synthesis of various other lead compounds. For instance, it can be used to prepare lead(II) iodide, lead(II) sulfide, and lead(II) nitrate, which are all important in different scientific fields [, , ].
Diacetyloxylead(II) trihydrate is used as a reagent in several analytical chemistry applications. It can be employed for the detection and quantification of sulfide ions (S²⁻) and sulfate ions (SO₄²⁻) in aqueous solutions [, ]. Additionally, it is utilized as a gravimetric analysis reagent for the determination of lead content in various samples [].
Diacetyloxylead(II) trihydrate has been investigated for its potential applications in material science research. Studies have explored its use in the development of new pigments, ceramics, and photovoltaic materials due to its unique optical and structural properties [, , ].
Lead acetate trihydrate exhibits significant biological toxicity. It has been historically used in medicine but is now recognized for its harmful effects on human health. Exposure can lead to lead poisoning, characterized by symptoms such as abdominal pain, constipation, fatigue, headache, and neurological impairments. The compound's toxicological profile indicates that it can interfere with various biological processes due to lead's ability to mimic calcium and disrupt cellular functions.
The synthesis of lead acetate trihydrate typically involves the following method:
Lead acetate trihydrate has several applications across different industries:
Studies on interaction profiles indicate that lead acetate trihydrate can interact with various biological systems and materials:
Several compounds share structural or functional similarities with lead acetate trihydrate. Here are some notable examples:
Compound Name | Chemical Formula | Key Characteristics |
---|---|---|
Lead(II) nitrate | Pb(NO₃)₂ | Highly soluble in water; used in pyrotechnics |
Lead(II) oxide | PbO | Insoluble in water; used in glass and ceramics |
Acetic acid | C₂H₄O₂ | Colorless liquid; used as a solvent and preservative |
Sodium acetate | C₂H₃NaO₂ | Soluble salt; used in food preservation |
Lead acetate trihydrate stands out due to its unique combination of properties such as high solubility in water, sweet taste (which poses significant risks), and its historical use in various applications despite its toxicity. Unlike sodium acetate or acetic acid, which are less toxic and more widely utilized in food applications, lead acetate's use is heavily restricted due to health concerns.
Irritant;Health Hazard;Environmental Hazard